![molecular formula C25H36FN5O5S B606042 Cyclopenta[c]pyrrole-2(1H)-carboxamide, 5-[[2-[(2S,4S)-2-cyano-4-fluoro-1-pyrrolidinyl]-2-oxoethyl]amino]hexahydro-N,N,5-trimethyl-, (3aa,5a,6aa)-, 4-methylbenzenesulfonate (1:1) CAS No. 1177460-72-8](/img/structure/B606042.png)
Cyclopenta[c]pyrrole-2(1H)-carboxamide, 5-[[2-[(2S,4S)-2-cyano-4-fluoro-1-pyrrolidinyl]-2-oxoethyl]amino]hexahydro-N,N,5-trimethyl-, (3aa,5a,6aa)-, 4-methylbenzenesulfonate (1:1)
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Besigliptin Tosylate is a DPP-4 inhibitor potentially for the treatment of type 2 diabetes.
Scientific Research Applications
Chemical Transformations
Cyclopenta[c]pyrrole compounds undergo interesting chemical transformations. For instance, cyclopenta[c]pyrrole-4-carbonitrile transforms into tetrahydro-l-imino-4-cyclopenta[c]pyrrole methyl ketone oxime under specific conditions (Bell et al., 1977). These transformations are significant for creating new compounds with potential applications in various fields.
Anti-inflammatory and Anticancer Activities
Derivatives of cyclopenta[c]pyrrole, like pyrrolizine-5-carboxamides, have shown promising results in anti-inflammatory and anticancer activities. Certain derivatives demonstrated high anti-inflammatory activity, and their cytotoxicity was evaluated against various cancer cell lines, showing significant anticancer potential (Gouda et al., 2018).
Antibacterial Activity
Novel derivatives of cyclopenta[c]pyrrole have been synthesized and shown to exhibit potent antibacterial activity. These compounds, with specific substitutions, displayed enhanced antibacterial properties compared to established antibiotics against Gram-positive clinical isolates (Asahina et al., 2008).
Non-Linear Optical (NLO) Properties
Cyclopenta[c]pyrrole derivatives have been investigated for their non-linear optical properties. Molecular docking studies of these compounds revealed interactions that may contribute to inhibiting tubulin polymerization and anticancer activity, indicating potential applications in material science and cancer therapy (Jayarajan et al., 2019).
Crystal Structure Analysis
The crystal structure of cyclopenta[c]pyrrole derivatives has been analyzed, contributing to our understanding of their molecular conformation. This information is crucial for designing new drugs and materials based on these compounds (Gelbrich et al., 2013).
Synthesis and Characterization
The synthesis and characterization of new cyclopenta[c]pyrrole derivatives are ongoing areas of research, contributing to the discovery of compounds with potential therapeutic or material applications. For example, novel 5-aminopyrazole and pyrazolo[1,5-a]pyrimidine derivatives have been synthesized and screened for cytotoxic activity (Hassan et al., 2014).
properties
CAS RN |
1177460-72-8 |
---|---|
Product Name |
Cyclopenta[c]pyrrole-2(1H)-carboxamide, 5-[[2-[(2S,4S)-2-cyano-4-fluoro-1-pyrrolidinyl]-2-oxoethyl]amino]hexahydro-N,N,5-trimethyl-, (3aa,5a,6aa)-, 4-methylbenzenesulfonate (1:1) |
Molecular Formula |
C25H36FN5O5S |
Molecular Weight |
537.6514 |
IUPAC Name |
5-[[2-(2-cyano-4-fluoropyrrolidin-1-yl)-2-oxoethyl]amino]-N,N,5-trimethyl-1,3,3a,4,6,6a-hexahydrocyclopenta[c]pyrrole-2-carboxamide;4-methylbenzenesulfonic acid |
InChI |
InChI=1S/C18H28FN5O2.C7H8O3S/c1-18(21-8-16(25)24-11-14(19)4-15(24)7-20)5-12-9-23(10-13(12)6-18)17(26)22(2)3;1-6-2-4-7(5-3-6)11(8,9)10/h12-15,21H,4-6,8-11H2,1-3H3;2-5H,1H3,(H,8,9,10) |
InChI Key |
VBMNNLBIPDGFBS-OFQXCICXSA-N |
SMILES |
CC1=CC=C(C=C1)S(=O)(=O)O.CC1(CC2CN(CC2C1)C(=O)N(C)C)NCC(=O)N3CC(CC3C#N)F |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>2 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
SHR-117887; SHR117887; SHR 117887 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.